3-(4-hydroxy-3-methoxyphenyl)-1-methyltetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione

• IUPAC Name: 3-(4-hydroxy-3-methoxyphenyl)-1-methyl-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione
• InChI: InChI=1S/C13H15N3O4/c1-16-11-9(12(18)14-13(11)19)10(15-16)6-3-4-7(17)8(5-6)20-2/h3-5,9-11,15,17H,1-2H3,(H,14,18,19)
• InChI Key: YESOTUQPHJKVKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C(C(N1)C3=CC(=C(C=C3)O)OC)C(=O)NC2=O
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol
• CAS No.: 1005271-00-0

Description

3-(4-hydroxy-3-methoxyphenyl)-1-methyltetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C13H15N3O4 and its molecular weight is 277.28. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties and Applications

Symmetrically substituted diketopyrrolopyrrole derivatives, similar in structure to the compound , have been synthesized and characterized for their photophysical properties. These compounds exhibit a gradual red-shift in their maximum absorption and emission bands with the increase in electron-donating strength of the substituents. This characteristic suggests potential applications in the development of novel organic optoelectronic materials and biological systems due to increased water solubility, hinting at the broader applicability of compounds like 3-(4-hydroxy-3-methoxyphenyl)-1-methyltetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione in similar domains (Zhang et al., 2014).

Synthetic Methodologies

Research into the synthesis of related compounds provides insights into methodological advancements that could be applicable to the compound of interest. A study on the mild synthesis of diketopyrrolopyrrole derivatives underlines the efficient synthetic routes available for creating complex molecules with specific photophysical properties. Such methodologies enable the exploration of the compound’s applications in various scientific fields, including material science and chemistry (Zhang et al., 2014).

Potential Biological Applications

Although direct research on this compound's biological applications is not available, studies on structurally similar compounds suggest potential in this area. Compounds exhibiting cytotoxic activity against various cancer cell lines indicate the possibility of exploring related compounds for their anticancer properties. Such studies point towards the exploration of this compound in drug development and cancer research (Barnes et al., 2001).